2-[1-(Benzenesulfonyl)indol-4-yl]oxyethanamine

• CAS No.: 444190-28-7
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 2-[1-(benzenesulfonyl)indol-4-yl]oxyethanamine
• InChI: InChI=1S/C16H16N2O3S/c17-10-12-21-16-8-4-7-15-14(16)9-11-18(15)22(19,20)13-5-2-1-3-6-13/h1-9,11H,10,12,17H2
• InChI Key: QCDGAAZKPYXOQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=CC=C3OCCN

Description

2-[1-(Benzenesulfonyl)indol-4-yl]oxyethanamine is a useful research compound. Its molecular formula is C16H16N2O3S and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-{[1-(phenylsulfonyl)-1H-indole-4-yl]oxy}ethylazide (3.3 g, 9.6 mmol) and triphenylphosphine (3.67 g, 14 mmol) in tetrahydrofuran and water is stirred under nitrogen for 24 hr at room temperature and filtered. The filtrate is concentrated in vacuo and the resultant residue is purified by flash chromatography (silica gel, EtOAc/MeOH/NH4OH: 8.5/1.5/0.05) to afford the title compound as an off-white solid, 2.54 g (80%), mp 71-73° C., identified by NMR and mass spectral analyses.